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Compound of Interest

Compound Name: (R)-Diethyl 2-hydroxysuccinate

Cat. No.: B122862

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for (R)-
Diethyl 2-hydroxysuccinate (CAS No. 7554-28-1). The information is intended to support
laboratory personnel in the safe use of this compound in research and development settings.

Chemical Identification and Physical Properties

(R)-Diethyl 2-hydroxysuccinate is a chiral ester with the molecular formula C8H1405.[1][2]
The following table summarizes its key physical and chemical properties.

Property Value Reference
Molecular Weight 190.19 g/mol [1][2]
Appearance Clear Colourless Qil [1]

Boiling Point 80 °C @ 8 x 10-3 Torr [1]

Flash Point 85.0 °C [1]

Density 1.1+0.1 g/cm3 [1]
Refractive Index 1.446 [1]

Hazard Identification and GHS Classification
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Based on available data for similar compounds, (R)-Diethyl 2-hydroxysuccinate should be
handled with care. The GHS classification for a closely related compound, Diethyl 2,3-
diisopropylsuccinate, indicates potential for acute oral toxicity, skin irritation, serious eye
irritation, and respiratory tract irritation.[3]

GHS Pictogram (based on related compounds):
GHSO07[4]

Signal Word (based on related compounds):
Warning[4]

Hazard Statements (based on related compounds):

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements (based on related compounds):

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

o P337+P313: If eye irritation persists: Get medical advice/attention.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Engineering Controls

o Work with (R)-Diethyl 2-hydroxysuccinate should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[5]

o Ensure that safety showers and eyewash stations are readily accessible.[6]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling this compound:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.[7]

) Chemical-resistant gloves (e.qg., nitrile or
Hand Protection
neoprene).[5][7]

) ] A flame-resistant lab coat, full-length pants, and
Skin and Body Protection
closed-toe shoes.[5][7]

If working outside of a fume hood or if vapors
Respiratory Protection are expected to be generated, a respirator may

be required.[5]

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
halogens.[7]
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e Protect from light and moisture.[6]

Accidental Release and First Aid Measures

A clear and practiced emergency response plan is essential.

Accidental Release Measures

In the event of a spill, the following workflow should be followed:
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Figure 1: Chemical Spill Response Workflow
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First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[6][7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation develops.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[3][6]

Toxicological Information

Specific toxicological data for (R)-Diethyl 2-hydroxysuccinate is not readily available. The

toxicological properties have not been fully investigated. The information below is based on

data from similar compounds and should be used as a guide for safe handling.
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Toxicity Metric  Value Species Route Reference
Acute Oral Harmful if
Toxicity (related swallowed N/A Oral [3]
compound) (Category 4)
Skin _
) o Causes skin
Corrosion/Irritatio
irritation N/A Dermal [3]
n (related
(Category 2)
compound)
Serious Eye )
o Causes serious
Damage/Irritation o
eye irritation N/A Ocular [3]
(related
(Category 2A)
compound)
STOT-Single May cause
Exposure respiratory .
o N/A Inhalation [3]
(related irritation
compound) (Category 3)
No component of
this product
present at levels
greater than or
equalto 0.1% is
) o identified as a
Carcinogenicity N/A N/A [3]
probable,
possible or

confirmed human
carcinogen by
IARC, ACGIH,
NTP, or OSHA.

Experimental Protocol: General Safety Assessment
in a Research Setting
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For novel or under-characterized compounds like (R)-Diethyl 2-hydroxysuccinate, a
systematic safety assessment is crucial before widespread use. The following diagram outlines
a general workflow for such an assessment.
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Figure 2: General Safety Assessment Workflow for a Novel Research Chemical
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Disclaimer: This guide is intended for informational purposes only and does not constitute a
comprehensive safety manual. All laboratory personnel should be thoroughly trained in
chemical safety and handling procedures. Always consult the most up-to-date Safety Data
Sheet (SDS) for any chemical before use and follow all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]

. 7554-28-1|(R)-Diethyl 2-hydroxysuccinate|BLD Pharm [bldpharm.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. (R)-Diethyl 2-hydroxysuccinate [synhet.com]

. purdue.edu [purdue.edu]

. Beginner Guide to Diethyl Ether - KHA Online-SDS Management [online-msds.com]

. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

.
[e0] ~ (o)) )] EaN w N -

. zaeralab.ucr.edu [zaeralab.ucr.edu]

« To cite this document: BenchChem. [Safety and Handling of (R)-Diethyl 2-hydroxysuccinate:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122862#r-diethyl-2-hydroxysuccinate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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